Cas no 2228183-13-7 (tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate
• CAS No: 2228183-13-7
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6046342
• PubChem ID: 165779967
• Update Time: 2025-10-18

tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate
• 2228183-13-7
• tert-butyl N-methyl-N-{1-[4-(2-methylpropyl)phenyl]-2-oxoethyl}carbamate
• EN300-1884519

• Inchi： 1S/C18H27NO3/c1-13(2)11-14-7-9-15(10-8-14)16(12-20)19(6)17(21)22-18(3,4)5/h7-10,12-13,16H,11H2,1-6H3
• InChI Key： WNZQKBDGCXMPEZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=CC=1)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate

Introduction to Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate (CAS No. 2228183-13-7)

Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2228183-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of this molecule, particularly its tert-butyl substituent and the N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl} moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a common protective group in organic synthesis, known for its stability and ease of removal under specific conditions. This feature makes Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl} part suggests a potential role in modulating biological pathways, as this type of structure is often found in bioactive compounds.

In recent years, there has been growing interest in carbamate-based compounds due to their potential therapeutic applications. Carbamates have been explored as intermediates in the development of drugs targeting various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The specific arrangement of atoms in Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate may contribute to its ability to interact with biological targets, such as enzymes or receptors, thereby influencing cellular processes.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel pharmaceutical agents. The structural complexity of Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the N-methyl group can be targeted for further functionalization, while the tert-butyl group can serve as a temporary protecting group during synthetic steps.

Recent advancements in computational chemistry have also highlighted the importance of understanding the molecular interactions of such compounds. Molecular modeling studies suggest that Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate may exhibit favorable binding affinities with certain biological targets, making it a promising candidate for drug discovery efforts. These virtual screening approaches have become increasingly valuable in identifying lead compounds that can be further optimized through experimental synthesis.

The agrochemical industry has also shown interest in carbamate derivatives due to their potential as pesticides or herbicides. The structural features of Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate, particularly its ability to interact with biological systems, make it a candidate for developing environmentally friendly agrochemicals. Such compounds could offer an alternative to traditional pesticides while maintaining efficacy against pests and weeds.

In conclusion, Tert-butyl N-methyl-N-{1-4-(2-methylpropyl)phenyl-2-oxoethyl}carbamate (CAS No. 2228183-13-7) represents a significant compound in pharmaceutical and agrochemical research. Its unique structural features and potential biological activities make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative solutions across multiple industries.